Cas no 39880-79-0 (2-Thiophenecarboxamide,N-(3-methylphenyl)-)
39880-79-0 structure
Product Name:2-Thiophenecarboxamide,N-(3-methylphenyl)-
CAS No:39880-79-0
MF:C12H11NOS
MW:217.286841630936
CID:925022
PubChem ID:531924
Update Time:2025-04-19
2-Thiophenecarboxamide,N-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxamide,N-(3-methylphenyl)-
- STK861410
- N-(3-methylphenyl)thiophene-2-carboxamide
- SCHEMBL12496157
- N-m-tolylthiophene-2-carboxamide
- DTXSID701270677
- LNBFMVUOGDNKPI-UHFFFAOYSA-N
- Thiophene-2-carboxamide, N-(3-methylphenyl)-
- 39880-79-0
- Z27791211
- N-(3-methylphenyl)-2-thiophenecarboxamide
- AKOS001297508
-
- Inchi: 1S/C12H11NOS/c1-9-4-2-5-10(8-9)13-12(14)11-6-3-7-15-11/h2-8H,1H3,(H,13,14)
- InChI Key: LNBFMVUOGDNKPI-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(NC1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 217.05623
- Monoisotopic Mass: 217.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 29.1
2-Thiophenecarboxamide,N-(3-methylphenyl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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